Cas no 54321-79-8 (4-Amino-3,5-dinitrobenzamide)

4-Amino-3,5-dinitrobenzamide is a nitro-substituted benzamide derivative characterized by its amino and nitro functional groups. This compound is primarily utilized in organic synthesis and pharmaceutical research due to its reactivity as an intermediate. The presence of both electron-donating (amino) and electron-withdrawing (nitro) groups on the aromatic ring enhances its utility in nucleophilic substitution and reduction reactions. Its crystalline solid form and defined molecular structure make it suitable for precise applications in heterocyclic chemistry and energetic material studies. The compound's stability under controlled conditions further supports its use in laboratory-scale and industrial processes requiring high-purity intermediates.
4-Amino-3,5-dinitrobenzamide structure
4-Amino-3,5-dinitrobenzamide structure
Product Name:4-Amino-3,5-dinitrobenzamide
CAS No:54321-79-8
MF:C7H6N4O5
MW:226.146340847015
MDL:MFCD00008001
CID:382184
PubChem ID:98638
Update Time:2025-05-22

4-Amino-3,5-dinitrobenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3,5-dinitrobenzamide
    • Benzamide,4-amino-3,5-dinitro-
    • NSC 155951
    • NSC155951
    • Benzamide, 4-amino-3,5-dinitro-
    • SCHEMBL3106666
    • BNVZFENSTYWDDB-UHFFFAOYSA-N
    • NS00033039
    • AS-59598
    • EINECS 259-092-8
    • NSC-155951
    • DTXSID90202692
    • 54321-79-8
    • CL8861
    • FT-0640238
    • AKOS005442709
    • AM82907
    • C7H6N4O5
    • MDL: MFCD00008001
    • Inchi: 1S/C7H6N4O5/c8-6-4(10(13)14)1-3(7(9)12)2-5(6)11(15)16/h1-2H,8H2,(H2,9,12)
    • InChI Key: BNVZFENSTYWDDB-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C(=C(C=1)[N+](=O)[O-])N)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 226.03400
  • Monoisotopic Mass: 226.033819
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Topological Polar Surface Area: 161

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.686±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 259 ºC
  • Boiling Point: 352.7±42.0 °C at 760 mmHg
  • Flash Point: 167.1±27.9 °C
  • Refractive Index: 1.711
  • Solubility: Very slightly soluble (0.21 g/l) (25 º C),
  • PSA: 160.75000
  • LogP: 2.51200
  • Vapor Pressure: No data available

4-Amino-3,5-dinitrobenzamide Security Information

4-Amino-3,5-dinitrobenzamide Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on 4-Amino-3,5-dinitrobenzamide

Recent Advances in the Study of 4-Amino-3,5-dinitrobenzamide (CAS: 54321-79-8)

4-Amino-3,5-dinitrobenzamide (CAS: 54321-79-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of more complex bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of investigation has been the compound's role in the synthesis of nitroaromatic compounds, which are known for their diverse biological activities. A study published in the Journal of Medicinal Chemistry (2023) highlighted the use of 4-Amino-3,5-dinitrobenzamide as a building block for the development of novel antimicrobial agents. The researchers demonstrated that derivatives of this compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

In addition to its antimicrobial potential, 4-Amino-3,5-dinitrobenzamide has also been investigated for its anticancer properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain derivatives of this compound showed promising cytotoxicity against various cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation, although further studies are needed to fully elucidate the pathways involved.

The chemical stability and reactivity of 4-Amino-3,5-dinitrobenzamide have also been subjects of recent research. A paper in the Journal of Organic Chemistry (2023) explored the compound's behavior under different conditions, providing insights into its potential for use in more complex synthetic pathways. The study emphasized the importance of optimizing reaction conditions to maximize yield and minimize unwanted byproducts.

Despite these promising findings, challenges remain in the practical application of 4-Amino-3,5-dinitrobenzamide. Issues such as solubility, bioavailability, and potential toxicity need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its utility suggest that it will continue to be a valuable tool in chemical biology and drug discovery.

In conclusion, 4-Amino-3,5-dinitrobenzamide (CAS: 54321-79-8) represents a promising area of research with potential applications in antimicrobial and anticancer drug development. Continued exploration of its chemical and biological properties will likely yield further insights and opportunities for therapeutic innovation.

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